Cas no 1255666-28-4 (1-tert-butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate)

1-tert-butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate structure
1255666-28-4 structure
Product Name:1-tert-butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate
CAS No:1255666-28-4
MF:C12H19F2NO4
MW:279.280370950699
CID:3158079
PubChem ID:49761285
Update Time:2025-04-21

1-tert-butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate
    • 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(1,1-dimethylethyl) 2-methyl ester
    • 2241138-84-9
    • SCHEMBL2127763
    • 1-(tert-butyl) 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate
    • 1-TERT-BUTYL 2-METHYL (2S)-4,4-DIFLUOROPIPERIDINE-1,2-DICARBOXYLATE
    • 1255666-28-4
    • 1-O-tert-butyl 2-O-methyl 4,4-difluoropiperidine-1,2-dicarboxylate
    • O1-tert-butyl O2-methyl (2R)-4,4-difluoropiperidine-1,2-dicarboxylate
    • DTXSID901129264
    • G61057
    • CS-0443286
    • MFCD17015056
    • 1-t-Butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate
    • MDL: MFCD17015056
    • Inchi: 1S/C12H19F2NO4/c1-11(2,3)19-10(17)15-6-5-12(13,14)7-8(15)9(16)18-4/h8H,5-7H2,1-4H3
    • InChI Key: ATJHVMVWSYGNJH-UHFFFAOYSA-N
    • SMILES: FC1(CCN(C(=O)OC(C)(C)C)C(C(=O)OC)C1)F

Computed Properties

  • Exact Mass: 279.128
  • Monoisotopic Mass: 279.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 2.2

1-tert-butyl 2-methyl 4,4-difluoropiperidine-1,2-dicarboxylate Pricemore >>

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